![molecular formula C7H7NO3S B2360321 1,1-Dioxo-3,5-dihydro-2H-thieno[2,3-c]pyrrole-4-carbaldehyde CAS No. 1516423-16-7](/img/structure/B2360321.png)
1,1-Dioxo-3,5-dihydro-2H-thieno[2,3-c]pyrrole-4-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1,1-Dioxo-3,5-dihydro-2H-thieno[2,3-c]pyrrole-4-carbaldehyde is a useful research compound. Its molecular formula is C7H7NO3S and its molecular weight is 185.2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Transformations
1,1-Dioxo-3,5-dihydro-2H-thieno[2,3-c]pyrrole-4-carbaldehyde has been a significant compound in various synthesis and chemical transformation studies. For instance:
- It's utilized in the synthesis of 1,3,4‐oxadiazaheterocycles and thiazadiazaheterocycles, offering a pathway for novel heterocyclic compounds (Guesdon et al., 2001).
- The compound plays a role in forming pyrroloxadiazino isoin-doles and pyrroloxa(or thia)diazepinoisoindolones, demonstrating its versatility in organic synthesis (Benachenhou et al., 1988).
Scaffold for Drug Discovery
The compound has been proposed as a scaffold for drug discovery, especially in the context of constructing compound libraries:
- It serves as a polar scaffold in the synthesis of hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide derivatives, highlighting its potential in medicinal chemistry and drug development (Yarmolchuk et al., 2011).
Electrocatalytic and Optoelectronic Applications
This compound is also important in the field of electrocatalysis and optoelectronics:
- Its derivatives have been used in the synthesis of polymers for electrochromic devices, demonstrating its role in materials science and engineering (Hu et al., 2019).
Pyrrole-Based Compounds for Diverse Applications
The versatility of this compound extends to the synthesis of pyrrole-based compounds, which have a wide range of applications:
- It's a building block for the synthesis of pyrrole-2-carbaldehydes, which can be transformed into pyrrole-fused poly-heterocyclic compounds. These are potential intermediates for drugs, food flavors, and functional materials (Adhikary et al., 2015).
Properties
IUPAC Name |
1,1-dioxo-3,5-dihydro-2H-thieno[2,3-c]pyrrole-4-carbaldehyde |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3S/c9-4-6-5-1-2-12(10,11)7(5)3-8-6/h3-4,8H,1-2H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKARZZVZMYWKSL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2=CNC(=C21)C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.